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Compound of Interest

Compound Name: Isopropyl salicylate

Cat. No.: B150150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropyl salicylate is an ester formed from the condensation of salicylic acid and isopropyl

alcohol.[1][2] It is a versatile fragrance ingredient valued for its unique aromatic profile, which is

described as sweet, herbal, green, fruity, and floral.[3][4][5] This document provides detailed

application notes and protocols for the use of isopropyl salicylate in fragrance formulations,

intended for researchers, scientists, and professionals in drug development who may be

exploring its potential in various scented products. Isopropyl salicylate is utilized for its green,

clover-like scent in perfumes and other scented cosmetic products such as lotions and creams.

[1]

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of isopropyl salicylate is

crucial for its effective application in fragrance formulations.
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Property Value Reference

CAS Number 607-85-2 [3]

Molecular Formula C10H12O3 [3]

Molecular Weight 180.2 g/mol [3]

Appearance Colorless clear liquid [2][6]

Odor Profile
Sweet, Herbal, Green, Fruity,

Floral, Vegetal, Spinach, Limey
[3][4][5]

Boiling Point
237.00 to 238.00 °C @ 760.00

mm Hg
[6][7]

Vapor Pressure
0.0328 hPa @ 20°C; 0.0521

hPa @ 25°C
[3]

Flash Point 205.00 °F (96.11 °C) TCC [6][7]

Solubility

Soluble in alcohol and oils;

Sparingly soluble in water

(209.1 mg/L @ 25 °C est.)

[2][6][7][8]

logP (o/w) 3.386 (est) [6]

Olfactory Profile and Application in Fragrance
Formulation
Isopropyl salicylate possesses a complex and multifaceted odor profile, making it a valuable

component in various fragrance types. Its primary characteristics are green, herbal, and sweet,

with floral and fruity undertones.[3] This profile allows it to be used as a modifier and blender in

floral, green, and chypre compositions. It can impart a natural, fresh, and slightly medicinal

character to a fragrance.

Key Olfactory Notes:
Top Notes: Green, Limey[4][5]

Heart Notes: Floral, Herbal, Clover[1][4][5][7]
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Base Notes: Sweet, Balsamic undertones[3][9]

Experimental Protocols
Protocol 1: Preparation of a Simple Floral-Green
Fragrance Accord
Objective: To create a basic floral-green fragrance accord demonstrating the blending

properties of isopropyl salicylate.

Materials:

Isopropyl salicylate

Phenethyl alcohol (rose, floral)

Linalool (floral, citrus)

Hexyl cinnamal (floral, jasmine)

Galbanum essential oil (green, bitter)

Ethanol (perfumer's grade)

Glass beakers

Pipettes or digital micropipettes

Vials for storage

Procedure:

Prepare stock solutions of each ingredient in ethanol at a concentration of 10% (w/w).

In a clean glass beaker, combine the stock solutions in the following proportions (parts by

weight):

Phenethyl alcohol: 40 parts
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Linalool: 20 parts

Hexyl cinnamal: 15 parts

Isopropyl salicylate: 15 parts

Galbanum essential oil: 10 parts

Mix the blend thoroughly by gentle swirling.

Transfer the accord to a labeled glass vial and allow it to mature for at least 48 hours before

evaluation.

For evaluation, dip a fragrance strip into the accord and allow the alcohol to evaporate for a

few seconds before smelling.

Protocol 2: Stability Testing of a Fragrance Formulation
Containing Isopropyl Salicylate
Objective: To assess the stability of a fragrance formulation containing isopropyl salicylate
under accelerated aging conditions.

Materials:

Fragrance formulation containing isopropyl salicylate

Control fragrance formulation (without isopropyl salicylate)

Oven capable of maintaining a constant temperature of 45°C

pH meter

Viscometer

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Sealed, airtight containers

Procedure:
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Place aliquots of both the test and control fragrance formulations into separate, sealed,

airtight containers.

Store one set of samples at room temperature (25°C) and another set in the oven at 45°C.

[10]

At specified time intervals (e.g., 0, 1, 2, 4, and 8 weeks), remove a sample from each

storage condition.

Allow the samples to equilibrate to room temperature.

Evaluate the following parameters for each sample:[10]

Organoleptic properties: Color, odor, and general appearance.

Physicochemical properties: pH and viscosity.

Chemical stability: Analyze the concentration of isopropyl salicylate and other key

fragrance components using GC-MS to detect any degradation.

Compare the results of the samples stored at 45°C to those stored at room temperature to

assess the impact of accelerated aging.

Signaling Pathway and Experimental Workflow
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Caption: Olfactory signaling pathway of an odorant molecule.
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Caption: Experimental workflow for fragrance evaluation.

Safety and Regulatory Information
Isopropyl salicylate is generally considered safe for use in cosmetic products when handled

properly.[1] However, as with all fragrance ingredients, it is important to adhere to

recommended usage levels and to conduct appropriate safety assessments for the final

product. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that salicylic acid
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and its salicylate ingredients are safe in cosmetics in the present practices of use and

concentration when formulated to be non-irritating and non-sensitizing.[11] It is also noted that

some salicylates, like methyl salicylate, can be toxic if ingested in high concentrations.[12]

While isopropyl salicylate is distinct from methyl salicylate, care should always be taken when

handling concentrated fragrance materials. It is important to note that isopropylbenzyl salicylate

is listed as a UV absorber, which protects cosmetic products from damage by UV light.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150150#application-of-isopropyl-salicylate-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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